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Introduction
Carbonyl-olefin metathesis is a powerful transformation in organic synthesis for the formation of

new carbon-carbon double bonds. While olefin-olefin metathesis has been extensively

developed, its carbonyl-olefin counterpart has been less explored. Recent advancements have

introduced tropylium tetrafluoroborate as an effective organic Lewis acid catalyst for both

intramolecular and intermolecular carbonyl-olefin metathesis (COM) reactions.[1][2][3] This

metal-free approach offers a significant improvement in substrate scope and provides a

valuable tool for the synthesis of complex organic molecules, including those relevant to drug

development.[1][4]

The tropylium ion, a non-benzenoid aromatic cation, functions as a "soft Lewis catalyst" to

activate carbonyl compounds, facilitating their cycloaddition with olefins.[2][5] This methodology

is applicable to a broad range of substrates and can be used for ring-closing, ring-opening, and

intermolecular metathesis reactions.[1][2]

Signaling Pathways and Reaction Mechanisms
The tropylium-promoted carbonyl-olefin metathesis reaction is proposed to proceed through a

Lewis acid-catalyzed pathway. The tropylium ion activates the carbonyl group, making it more
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electrophilic and susceptible to a [2+2] cycloaddition with the olefin. This cycloaddition forms a

transient oxetane intermediate, which then undergoes a retro-[2+2] cycloaddition to yield the

new carbonyl and olefin products. The Lewis acidity of the tropylium catalyst is crucial for

promoting this transformation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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